Cas no 2228700-81-8 (3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one
• CAS No: 2228700-81-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6406561
• PubChem ID: 165618478
• Update Time: 2025-06-08

3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one
• 2228700-81-8
• EN300-1837125
• 1-Propanone, 3-amino-1-(4-hydroxy-3-methoxyphenyl)-

• Inchi： 1S/C10H13NO3/c1-14-10-6-7(2-3-9(10)13)8(12)4-5-11/h2-3,6,13H,4-5,11H2,1H3
• InChI Key： UQMNSURWHLXOQW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C(OC)=C1)(=O)CCN

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 387.2±32.0 °C(Predicted)
• pka: 7.76±0.20(Predicted)

Additional information on 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one

3-Amino-1-(4-Hydroxy-3-Methoxyphenyl)propan-1-one: A Comprehensive Overview of CAS No. 2228700-81-8

3-Amino-1-(4-Hydroxy-3-methoxyphenyl)propan-1-one (CAS No. 2228700-81-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one is characterized by a phenolic hydroxyl group, a methoxy substituent, and an amino group attached to a propionyl moiety. These functional groups contribute to the compound's diverse reactivity and biological properties. The presence of the hydroxyl and methoxy groups on the aromatic ring enhances the compound's solubility and stability, making it suitable for various pharmaceutical applications.

Synthesis of 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one can be achieved through several routes. One common method involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with an appropriate amino acid derivative, followed by reduction to form the desired product. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods, such as using green solvents and catalysts to improve yield and reduce by-products.

In terms of biological activities, 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one has shown promising results in various preclinical studies. Research has demonstrated its potential as an antioxidant, anti-inflammatory, and neuroprotective agent. For instance, studies have shown that the compound can effectively scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative stress. Additionally, it has been found to modulate key signaling pathways involved in inflammation and neurodegeneration.

One of the most significant areas of research for 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one is its potential application in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have indicated that the compound can improve cognitive function and reduce neuroinflammation in animal models of AD. Similarly, it has shown promise in reducing dopaminergic neuron loss in PD models, suggesting its potential as a therapeutic agent for these debilitating conditions.

Beyond its neuroprotective properties, 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one is another important aspect of its research. Studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

In conclusion, 3-amino-1-(4-hydroxy-3-methoxyphenyl)propan-1-one (CAS No. 2228700-81-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play a significant role in advancing treatments for various diseases.